N-1H-benzimidazol-2-yl-2-(1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]pyridin-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound belongs to a broader class of benzimidazole derivatives, recognized for their diverse pharmacological properties and roles in various chemical reactions. These compounds are pivotal in medicinal chemistry due to their biological relevance and potential therapeutic applications, excluding drug use and dosage considerations.
Synthesis Analysis
The synthesis of related benzimidazole derivatives often involves the formation of key intermediates through condensation reactions, cyclization, and substitutions. For instance, Shibuya et al. (2018) described the development of a clinical candidate that involves intricate synthetic strategies to enhance solubility and bioavailability, highlighting the importance of molecular design in the synthesis of complex molecules like benzimidazoles (Shibuya et al., 2018).
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is crucial for their chemical behavior and biological activity. Techniques such as NMR, IR, MS, and X-ray crystallography are commonly employed to elucidate the structure of these compounds, offering insights into their 3D conformation and chemical environment which directly impacts their reactivity and interaction with biological targets.
Chemical Reactions and Properties
Benzimidazole derivatives engage in a variety of chemical reactions, including but not limited to, condensations, cyclizations, and nucleophilic substitutions. These reactions are fundamental for the synthesis of diverse analogues with enhanced or modified chemical properties. For example, Yan et al. (2009) explored the synthesis of pyrido[1,2-a]benzimidazole derivatives via a novel multicomponent reaction, showcasing the chemical versatility of benzimidazole scaffolds (Yan et al., 2009).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
N-(1H-benzimidazol-2-yl)-2-(1,3-dioxopyrrolo[3,4-c]pyridin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N5O3/c22-13(20-16-18-11-3-1-2-4-12(11)19-16)8-21-14(23)9-5-6-17-7-10(9)15(21)24/h1-7H,8H2,(H2,18,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWWYZAIBYXLKFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)NC(=O)CN3C(=O)C4=C(C3=O)C=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.